Cas no 22006-44-6 (1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene
• CAS No: 22006-44-6
• MF: C₇HF₇
• MW: 218.071666479111
• MDL: MFCD00032556
• CID: 1075389
• PubChem ID: 11114880
• Update Time: 2025-04-24

1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene
• heptafluorotoluene
• SCHEMBL936486
• MFCD00032556
• perfluorobenzyl
• SY265983
• AKOS005256318
• AJNDNWYVKZRHBE-UHFFFAOYSA-N
• DTXSID00455632
• 22006-44-6

• MDL： MFCD00032556
• Inchi： 1S/C7HF7/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h7H
• InChI Key： AJNDNWYVKZRHBE-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(F)F)F)F)F)F

Computed Properties

• Exact Mass: 217.99663
• Monoisotopic Mass: 217.99664717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene

1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene (CAS No. 22006-44-6): Properties, Applications, and Market Insights

1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene (CAS No. 22006-44-6) is a highly fluorinated aromatic compound with unique chemical properties that make it valuable in various industrial and research applications. This compound belongs to the class of polyfluorinated benzenes, which are known for their thermal stability, chemical inertness, and low surface energy. The presence of both difluoromethyl and pentafluorobenzene groups in its structure contributes to its distinctive reactivity and versatility.

The molecular formula of 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene is C₇HF₇, and its molecular weight is 218.07 g/mol. The compound exhibits a high degree of fluorination, which imparts exceptional resistance to oxidation and degradation. This makes it suitable for applications in harsh environments, such as high-temperature processes or exposure to aggressive chemicals. Researchers and industries are increasingly interested in fluorinated aromatic compounds due to their potential in advanced materials and specialty chemicals.

One of the key applications of 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene is in the field of pharmaceutical intermediates. The compound's unique electronic properties and steric effects make it a valuable building block for the synthesis of bioactive molecules. Its fluorinated structure can enhance the metabolic stability and bioavailability of drug candidates, addressing common challenges in drug development. Recent studies have explored its use in the design of fluorinated therapeutics, a growing trend in medicinal chemistry.

In the electronics industry, 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene has shown promise as a precursor for advanced materials. Its ability to form stable thin films and its low dielectric constant make it attractive for applications in semiconductor manufacturing and organic electronics. With the increasing demand for miniaturized electronic devices and high-performance materials, fluorinated compounds like this are gaining attention from material scientists and engineers.

The compound also finds use in liquid crystal technology, where its fluorinated structure contributes to the desired anisotropic properties of liquid crystal materials. As display technologies continue to evolve, with growing interest in flexible and high-resolution screens, the demand for specialized fluorinated compounds is expected to rise. This positions 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene as a potentially important material in next-generation display applications.

From an environmental perspective, the persistence and bioaccumulation potential of polyfluorinated compounds have become topics of significant research interest. While 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene offers valuable technical properties, its environmental fate and potential impacts are subjects of ongoing study. This reflects the broader scientific community's focus on developing sustainable chemistry solutions while maintaining the benefits of fluorinated materials.

The synthesis of 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene typically involves fluorination reactions of appropriate benzene derivatives. Modern synthetic approaches aim to improve the efficiency and selectivity of these processes, reducing waste and energy consumption. These developments align with the principles of green chemistry, which are increasingly important in industrial chemical production.

Market analysts note growing interest in specialty fluorinated compounds across multiple industries. The global market for fluorinated aromatic compounds is projected to expand in coming years, driven by demand from the pharmaceutical, electronics, and advanced materials sectors. As a relatively specialized compound, 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene occupies a niche position in this market with potential for growth as new applications emerge.

Researchers continue to explore novel applications for 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene, particularly in areas such as energy storage and catalysis. Its unique electronic properties make it an interesting candidate for use in battery electrolytes or as a ligand in transition metal catalysis. These potential applications are particularly relevant given current global focus on renewable energy technologies and sustainable chemical processes.

Quality control and characterization of 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and chromatography. These methods ensure the purity and consistency required for research and industrial applications. Standardized analytical protocols are important for maintaining quality across different production batches and suppliers.

Handling and storage of 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene require standard laboratory precautions for fluorinated organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. These safety considerations are part of responsible chemical management practices in both academic and industrial settings.

The future development of 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene applications will likely be influenced by several factors, including regulatory developments, technological advancements, and market demands. As industries seek more sustainable and high-performance materials, fluorinated compounds like this may see expanded use in carefully considered applications where their unique properties provide significant advantages.

In summary, 1-(Difluoromethyl)-2,3,4,5,6-pentafluorobenzene (CAS No. 22006-44-6) represents an interesting example of a polyfluorinated aromatic compound with diverse potential applications. Its combination of chemical stability and unique electronic properties makes it valuable for pharmaceutical, electronic, and material science applications. As research continues to uncover new uses for such specialized fluorinated compounds, their role in advanced technologies is likely to grow, while maintaining careful consideration of environmental and safety aspects.